SOLVENT YELLOW 93
SOLVENT YELLOW 93
Brand Name:
Vulcanchem
CAS No.:
190086-12-5
VCID:
VC0069994
InChI:
InChI=1S/C21H18N4O2/c1-14-18(20(26)24(22-14)16-9-5-3-6-10-16)13-19-15(2)23-25(21(19)27)17-11-7-4-8-12-17/h3-13,18H,1-2H3/b19-13+
SMILES:
CC1=NN(C(=O)C1C=C2C(=NN(C2=O)C3=CC=CC=C3)C)C4=CC=CC=C4
Molecular Formula:
C21H18N4O2
Molecular Weight:
358.4 g/mol
SOLVENT YELLOW 93
CAS No.: 190086-12-5
Main Products
VCID: VC0069994
Molecular Formula: C21H18N4O2
Molecular Weight: 358.4 g/mol
CAS No. | 190086-12-5 |
---|---|
Product Name | SOLVENT YELLOW 93 |
Molecular Formula | C21H18N4O2 |
Molecular Weight | 358.4 g/mol |
IUPAC Name | (4E)-5-methyl-4-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)methylidene]-2-phenylpyrazol-3-one |
Standard InChI | InChI=1S/C21H18N4O2/c1-14-18(20(26)24(22-14)16-9-5-3-6-10-16)13-19-15(2)23-25(21(19)27)17-11-7-4-8-12-17/h3-13,18H,1-2H3/b19-13+ |
Standard InChIKey | QPAPQRFSPBUJAU-CPNJWEJPSA-N |
Isomeric SMILES | CC1=NN(C(=O)C1/C=C/2\C(=NN(C2=O)C3=CC=CC=C3)C)C4=CC=CC=C4 |
SMILES | CC1=NN(C(=O)C1C=C2C(=NN(C2=O)C3=CC=CC=C3)C)C4=CC=CC=C4 |
Canonical SMILES | CC1=NN(C(=O)C1C=C2C(=NN(C2=O)C3=CC=CC=C3)C)C4=CC=CC=C4 |
Physical Description | DryPowder; DryPowder, OtherSolid |
PubChem Compound | 5705091 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume